Cas no 2138269-02-8 (5-Formyl-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylic acid)

• Product Name: 5-Formyl-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylic acid
• CAS No: 2138269-02-8
• MF: C₈H₅F₃O₃S
• MW: 238.183711767197
• CID: 6273690
• PubChem ID: 165454622
• Update Time: 2025-08-04

5-Formyl-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138269-02-8
• EN300-716796
• 5-formyl-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylic acid
• 5-Formyl-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylic acid

• Inchi： 1S/C8H5F3O3S/c9-8(10,11)2-4-1-5(3-12)15-6(4)7(13)14/h1,3H,2H2,(H,13,14)
• InChI Key： ZBQMOFJTDDUFKX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1C(=O)O)CC(F)(F)F

Computed Properties

• Exact Mass: 237.99114968g/mol
• Monoisotopic Mass: 237.99114968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.6Ų

Additional information on 5-Formyl-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylic acid

5-Formyl-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylic Acid: A Comprehensive Overview

The compound 5-Formyl-3-(2,2,2-trifluoroethyl)thiophene-2-carboxylic acid (CAS No. 2138269-02-8) is a highly specialized organic compound with a unique structure that combines a thiophene ring system, a trifluoroethyl group, and a carboxylic acid functionality. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development.

The thiophene ring system in this compound is a five-membered aromatic heterocycle containing one sulfur atom. This structure is known for its stability and reactivity, making it a valuable scaffold in organic synthesis. The presence of the trifluoroethyl group at the 3-position of the thiophene ring introduces significant electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in various chemical reactions. Additionally, the carboxylic acid group at the 2-position provides the compound with acidic properties and the ability to form salts or esters, which are often desirable in pharmaceutical applications.

Recent studies have highlighted the potential of 5-formyl-thiophene derivatives in medicinal chemistry. The formyl group at the 5-position of the thiophene ring can serve as a reactive site for further functionalization, enabling the synthesis of bioactive molecules with tailored pharmacological properties. For instance, researchers have explored the use of this compound as a precursor for designing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases.

In terms of synthesis, 5-formyl-thiophene derivatives are typically prepared through multi-step organic reactions involving coupling reactions and functional group transformations. The introduction of the trifluoroethyl group and the carboxylic acid functionality requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process of this compound.

The electronic properties of 5-formyl-thiophene derivatives make them attractive candidates for applications in organic electronics. The thiophene ring system contributes to π-conjugation, which is essential for charge transport in materials such as organic semiconductors and conductive polymers. The trifluoroethyl group further modulates these electronic properties by introducing electron-withdrawing effects, potentially enhancing the performance of materials derived from this compound in devices like organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

From an environmental perspective, the synthesis and application of 5-formyl-thiophene derivatives are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during production. Additionally, efforts are being made to assess the biodegradability and toxicity of this compound to ensure its safe use in pharmaceuticals and other applications.

In conclusion, 5-formyl-thiophene derivatives, particularly 5-formyl-3-(trifluoroethyl)thiophene-2-carboxylic acid, represent a promising class of compounds with diverse applications across multiple disciplines. Continued research into their synthesis, properties, and applications will undoubtedly lead to innovative solutions in drug discovery and materials science.